Cas no 615559-86-9 (Octadecanoic acid, ethyl-)

• Product Name: Octadecanoic acid, ethyl-
• CAS No: 615559-86-9
• MF: C₂₀H₄₀O₂
• MW: 312.530406951904
• CID: 1627678
• PubChem ID: 85708
• Update Time: 2025-04-21

Octadecanoic acid, ethyl- Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid, ethyl-
• 2-ethyloctadecanoic acid
• NS00053948
• SCHEMBL687840
• 2-Athyl-octadecansaure
• EINECS 238-167-9
• DTXSID40884740
• Octadecanoic acid, 2-ethyl-
• 615559-86-9
• DTXSID90275821
• 2-Ethylstearic acid
• 14276-80-3

• Inchi： 1S/C20H40O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(4-2)20(21)22/h19H,3-18H2,1-2H3,(H,21,22)
• InChI Key： OHIOERKSFVRABL-UHFFFAOYSA-N
• SMILES： OC(C(CC)CCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 312.303
• Monoisotopic Mass: 312.303
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 17
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.1
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 0.883
• Boiling Point: 429.4°Cat760mmHg
• Flash Point: 243°C
• Refractive Index: 1.456
• PSA: 37.3